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Compound of Interest

Compound Name: 2,4-Dibromo-5-methoxyphenol

Cat. No.: B15290232

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document serves as a technical guide on the thermochemical properties of
2,4-Dibromo-5-methoxyphenol. It is important to note that a comprehensive search of publicly
available scientific literature and databases did not yield specific experimental or computational
thermochemical data (e.g., enthalpy of formation, entropy, heat capacity) for this particular
compound. The information presented herein is based on data for structurally related isomers
and general principles of thermochemical analysis for phenolic compounds.

Introduction

2,4-Dibromo-5-methoxyphenol is a halogenated aromatic compound with potential
applications in organic synthesis and medicinal chemistry. A thorough understanding of its
thermochemical properties is crucial for process development, safety assessment, and the
prediction of its chemical behavior. This guide provides an overview of the available information
and outlines general methodologies for the determination of these essential parameters.

Physicochemical and Thermochemical Data

Due to the absence of specific data for 2,4-Dibromo-5-methoxyphenol, the following table
summarizes the available physical properties for the closely related isomer, 2-Bromo-5-
methoxyphenol. These values may serve as an initial estimate but should be used with caution
as positional isomerism can significantly influence these properties.
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Value (for 2-Bromo-5-
Property Reference
methoxyphenol)

Molecular Formula C7H7BrO:2 [1112]
Molecular Weight 203.03 g/mol [1][2]
Melting Point 152 °C [1]
Boiling Point 253.3 °C at 760 mmHg [1]
Density 1.585 g/cm3 [1]
LogP 2.16330 [1]

Note: The thermochemical properties for many organic compounds, including halogenated
phenols, can be determined experimentally or computationally. For instance, the standard
molar enthalpies of formation for several methoxyphenol and dimethoxyphenol isomers have
been determined using static bomb combustion calorimetry and Calvet microcalorimetry([3].

Experimental Protocols for Thermochemical
Analysis

While specific experimental protocols for 2,4-Dibromo-5-methoxyphenol are not available, the
following are standard methodologies used for determining the thermochemical properties of
solid organic compounds.

Combustion Calorimetry

This technique is used to determine the enthalpy of combustion, from which the standard
enthalpy of formation can be derived.
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Experimental Workflow: Combustion Calorimetry

Sample Preparation Calorimetry Data Analysis

Assemble Bomb Measure Temperature Apply Corrections Calculate Energy of Calculate Enthalpy of

Experimental Workflow: Differential Scanning Calorimetry (DSC)

Data Analysis

Sample Preparation DSC Measurement Determine Heat Capacity
Load Sample & Reference Measure Differential
(Welgh SampleHSeal in Pan Pans into DSC HHeal at a Controlled Ra(eH Heat Flow Generate Thermogram

Integrate Peaks
(Enthalpy)
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Plausible Synthesis of 2,4-Dibromo-5-methoxyphenol

3-Methoxyphenol
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(e.g., Acetylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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